BENGHE Foundational & Exploratory

Check Availability & Pricing

The Biosynthesis of 5-Methoxysterigmatocystin
In Fungi: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methoxysterigmatocystin

Cat. No.: B1238474

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methoxysterigmatocystin (5-M-STC), a polyketide-derived mycotoxin, is a significant
secondary metabolite produced by several fungal species, most notably from the genus
Aspergillus, including A. versicolor.[1][2] Structurally, it is a close derivative of sterigmatocystin
(STC), a known potent hepatocarcinogen and the penultimate precursor in the biosynthesis of
aflatoxins.[3][4] The presence of a methoxy group at the 5-position of the xanthone core
distinguishes 5-M-STC from STC. Understanding the biosynthetic pathway of 5-M-STC is
crucial for several reasons: it provides insights into the complex regulatory networks governing
mycotoxin production, offers potential targets for inhibiting the formation of these toxic
compounds in food and feed, and may reveal novel enzymatic mechanisms for targeted drug
development. This technical guide provides an in-depth overview of the biosynthesis of 5-M-
STC, including the key enzymatic steps, regulatory controls, quantitative data, and detailed
experimental protocols relevant to its study.

The Biosynthesis Pathway of 5-
Methoxysterigmatocystin

The biosynthesis of 5-M-STC is intricately linked to the well-characterized aflatoxin biosynthetic
pathway. The journey begins with the assembly of a polyketide chain from acetate and
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malonate units, which then undergoes a series of enzymatic modifications to form the core
xanthone structure. The final steps leading to 5-M-STC involve two key methylation events.

The immediate precursor to sterigmatocystin is demethylsterigmatocystin (DMST). This
molecule is then methylated to form sterigmatocystin (STC), which is subsequently methylated
again to yield 5-Methoxysterigmatocystin (also referred to in literature as O-
methylsterigmatocystin or OMST).[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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